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Introduction

Transbond™ XT, a widely utilized light-cured orthodontic adhesive, is integral to the success of
fixed appliance therapy. Its prolonged contact with the oral environment—encompassing
enamel, gingival tissues, and saliva—necessitates a thorough understanding of its
biocompatibility. This technical guide provides a comprehensive overview of the

biocompatibility of Transbond orthodontic adhesive, with a primary focus on Transbond XT. It
synthesizes findings from in vitro and in vivo studies, detailing its cytotoxic, genotoxic, and
inflammatory potential, as well as its estrogenicity and the profile of leachable monomers. This
document is intended to serve as a core technical resource, presenting quantitative data in
structured tables, detailing experimental methodologies, and illustrating key biological
pathways and workflows.

Core Data Presentation

The biocompatibility of Transbond orthodontic adhesive has been evaluated through various
toxicological endpoints. The following tables summarize the quantitative data from multiple
studies to facilitate a comparative analysis.

Table 1: Cytotoxicity of Transbond Orthodontic
Adhesive Eluates
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Eluate Cell
. Exposure o Referenc
Cell Line Assay . Concentr  Viability Outcome
Time . e(s)
ation (%)
L929 Potential
Mouse MTT 24 hours 100% cytotoxicity ~ Cytotoxic [11(2)
Fibroblasts at all times
Human
o Moderately
Gingival
) MTT 24 hours 100% 36 £6.53 to Severely  [3](4)
Fibroblasts .
Cytotoxic
(HGF)
L929 Moderately
Mouse MTT 24 hours 100% 63.1+5.9 to Severely  [3](4)
Fibroblasts Cytotoxic
Human
Moderately
Dental
MTT 24 hours 100% 37+18.2 to Severely  [3](4)
Pulp Stem )
Cytotoxic
Cells
L929 .
) MTT 24 hours 100% 87% Cytotoxic [5](6)
Fibroblasts
Acceptable
Human Not
o levels of o
Gingival MTT - - ) _ Significantl  [7](8)
) biocompati )
Fibroblasts - y Cytotoxic
bility
Human Concentrati  Reduction
Gingival XTT 24 hours on- in cell Cytotoxic [9](10)
Fibroblasts dependent  viability

Table 2: Genotoxicity of Transbond Orthodontic
Adhesive
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Exposure Key Reference(s
Cell Type Assay . L Outcome
Time Findings )
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tail length
Human and )
CometAssay 24 hours Genotoxic [11](12)
Lymphocytes percentage of
DNAin the
tail compared

to control.

Concentratio
n-dependent

increase in
Human [9](13--
o H2AX )
Gingival yH2AX Assay 6 hours ~ Genotoxic INVALID-
] phosphorylati
Fibroblasts T LINK--
on, indicating

DNA

damage.

Slightly

increased

diffusion of
Human Apoptosis Induced

24 hours DNA ) [14](15)

Lymphocytes  Assay Apoptosis

compared to

normal
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Table 3: In Vivo Inflammatory Response to Transbond
XT in a Rat Model
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Inflammatory

Time Point . Severity Reference(s)
Infiltrate
Intense mono- and [16](17--INVALID-
7 Days polymorphonuclear Intense LINK--,--INVALID-
infiltrate LINK--
[16](17--INVALID-
15 Days Severe inflammation Severe LINK--,--INVALID-
LINK--
Expressive [16](17--INVALID-
30 Days mononuclear Moderate to Severe LINK--,--INVALID-

inflammatory infiltrate

LINK--

Table 4: Monomer Leaching from Transbond XT

Analytical

Monomer Elution Period = Concentration Reference(s)
Method
[18](19--
TEGDMA 24 hours Detected GC-MS
INVALID-LINK--
BisGMA 1 day ~1.5 - 3.5 ppd LC-MS/MS [20](20)
Detected, slower
UDMA 1,7, 21, 35 days HPLC [21](21)
release rate
TEGDMA 1,7, 21, 35 days Detected HPLC [21](21)
Detected, faster
HEMA 1,7, 21, 35 days HPLC [21](21)
release rate
BisGMA 1,7,21, 35 days Detected HPLC [21](21)
[18](19--
BPA 24 hours Not detected GC-MS
INVALID-LINK--

Table 5: Estrogenicity of Transbond Orthodontic

Adhesive
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Cell Line Assay Finding Outcome Reference(s)
MCF-7 , _ ,
) ] No stimulation of  No evidence of [14](22--
(estrogen- Cell Proliferation ) ] o
) proliferation estrogenicity INVALID-LINK--
responsive)
Induction of

proliferation rate
(128% compared
MCF-7 Cell Proliferation to control) for Estrogenic action  [23](23)
light-cured
adhesive

particulates.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of biocompatibility studies.
The following sections outline the protocols for key experiments cited in the literature
concerning Transbond orthodontic adhesive.

Cytotoxicity Testing: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric
method used to assess cell metabolic activity, which serves as an indicator of cell viability.

1. Eluate Preparation:
e Prepare standardized discs of cured Transbond XT adhesive.

e Immerse the discs in a cell culture medium (e.g., Dulbecco's Modified Eagle's Medium -
DMEM) at a specific surface area to volume ratio (e.g., 0.2 g/mL) in accordance with ISO
10993-12.[3](3)

¢ Incubate for 24 hours at 37°C in a humidified atmosphere with 5% COs-.
e Collect the medium (now the eluate) and filter-sterilize it.

2. Cell Culture and Exposure:

© 2025 BenchChem. All rights reserved. 5/16 Tech Support
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Seed a suitable cell line (e.g., L929 mouse fibroblasts or human gingival fibroblasts) into 96-
well plates at a density of 1 x 10> cells/mL and incubate for 24 hours to allow for cell
attachment.[3](3)

Remove the existing culture medium and replace it with the prepared eluates (100%
concentration or serial dilutions).

Include negative (fresh culture medium) and positive (e.g., diluted phenol) controls.

Incubate the cells with the eluates for 24 hours.

. MTT Assay Procedure:

After the exposure period, remove the eluate-containing medium.

Add 50 pL of MTT solution (e.g., 1 mg/mL in phosphate-buffered saline - PBS) to each well.
[31(3)

Incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple
formazan crystals.

Carefully remove the MTT solution.

Add 100 pL of a solubilizing agent (e.g., isopropanol or dimethyl sulfoxide - DMSO) to each
well to dissolve the formazan crystals.[3](24--INVALID-LINK--

Shake the plate gently to ensure complete dissolution.

Measure the absorbance of the solution at a wavelength of 570 nm using a microplate
reader.

Calculate cell viability as a percentage relative to the negative control.

Genotoxicity Testing: Comet Assay (Alkaline Single-Cell
Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.
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1. Eluate Preparation and Cell Exposure:
e Prepare eluates from cured Transbond XT as described for the MTT assay.
« |solate human peripheral blood lymphocytes and suspend them in culture medium.

e Mix a volume of the eluate with the lymphocyte suspension and incubate for a defined period
(e.g., 3 hours).[16](16)

2. Comet Assay Procedure:
» Mix the cell suspension with low-melting-point agarose.
o Pipette the mixture onto a microscope slide pre-coated with normal melting point agarose.

e Immerse the slides in a lysis solution (at high salt concentration and containing detergents)
to remove cell membranes and proteins, leaving the DNA as a nucleoid.

o Place the slides in an electrophoresis tank filled with an alkaline buffer (pH > 13) for DNA
unwinding.

o Apply an electric field (e.g., 24 V, 300 mA for 20 minutes). Fragmented DNA will migrate
away from the nucleus, forming a "comet tail".[16](16)

o Neutralize, dry, and stain the slides with a fluorescent DNA-binding dye (e.g., ethidium
bromide).

 Visualize the comets using a fluorescence microscope.

o Quantify DNA damage by measuring parameters such as tail length, percentage of DNA in
the tail, and tail moment using specialized software.

Genotoxicity Testing: yH2AX Assay

The yH2AX assay detects the phosphorylation of the histone variant H2AX, which is an early
cellular response to DNA double-strand breaks.

1. Eluate Preparation and Cell Exposure:
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e Prepare eluates from cured Transbond XT.

o Culture human gingival fibroblasts and expose them to various concentrations of the eluate
for 6 hours.[9](10)

2. Immunofluorescence Staining:

o Fix the cells (e.g., with paraformaldehyde) and permeabilize them (e.g., with Triton X-100).
» Block non-specific antibody binding sites.

 Incubate the cells with a primary antibody specific for phosphorylated H2AX (yH2AX).

e Wash and then incubate with a fluorescently labeled secondary antibody.

o Counterstain the nuclei with a DNA dye (e.g., DAPI).

3. Analysis:

 Visualize the cells using a fluorescence microscope.

e The presence of distinct fluorescent foci within the nucleus indicates sites of DNA double-
strand breaks.

e Quantify the number of yH2AX foci per cell. An increase in the number of foci compared to
the control indicates genotoxicity. Alternatively, the total fluorescence intensity can be
measured using flow cytometry.

In Vivo Inflammatory Response Testing in a Rat Model

This protocol assesses the local tissue reaction to the implanted adhesive material.
1. Animal Model and Implantation:

e Use adult male Wistar rats.

o Anesthetize the animals and shave the dorsal region.

o Make two small incisions in the subcutaneous tissue of the dorsum.
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e Soak a sterile polyvinyl sponge with two drops of Transbond XT adhesive.

» Place the soaked sponge into the subcutaneous pockets.[11](11)

« Include a control group with sponges soaked in distilled water.

2. Histological Analysis:

o Sacrifice groups of animals at different time points (e.g., 7, 15, and 30 days).[11](11)
o Excise the tissue surrounding the implant.

» Fix the tissue in formalin, process, and embed in paraffin.

e Section the tissue and stain with hematoxylin and eosin (H&E).

o Examine the sections under a light microscope to evaluate the inflammatory response,
including the type and intensity of the inflammatory cell infiltrate (neutrophils, lymphocytes,
macrophages) and the presence of fibrosis or necrosis.

Estrogenicity Testing using MCF-7 Cells

This assay evaluates the potential of leached components to elicit an estrogenic response.
1. Eluate Preparation:

» Prepare eluates from cured Transbond XT by immersing the material in a suitable solvent
(e.g., saline) for a defined period (e.g., 1 month at 37°C).[23](23)

2. Cell Culture and Exposure:

e Culture estrogen-responsive human breast adenocarcinoma cells (MCF-7) in a suitable
medium.

e Expose the MCF-7 cells to the prepared eluates.

« Include a positive control (e.g., estradiol or bisphenol-A) and a negative control (the solvent
used for elution).[23](23)
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3. Assessment of Estrogenic Activity:

o Measure the proliferation of MCF-7 cells after exposure to the eluates, for example, using
the MTT assay. An increase in cell proliferation compared to the negative control indicates an
estrogenic effect.[14](14)

Visualizations

The following diagrams, created using the DOT language, illustrate key experimental workflows
and signaling pathways relevant to the biocompatibility of Transbond orthodontic adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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